Cas no 442679-20-1 (5-amino-1-(4-fluorobenzenesulfonyl)-1H-pyrazol-3-yl 2-bromobenzoate)

• Product Name: 5-amino-1-(4-fluorobenzenesulfonyl)-1H-pyrazol-3-yl 2-bromobenzoate
• CAS No: 442679-20-1
• MF: C₁₆H₁₁BrFN₃O₄S
• MW: 440.243644952774
• CID: 6155779
• PubChem ID: 5020260
• Update Time: 2025-06-09

5-amino-1-(4-fluorobenzenesulfonyl)-1H-pyrazol-3-yl 2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-fluorobenzenesulfonyl)-1H-pyrazol-3-yl 2-bromobenzoate
• EU-0087099
• F0549-0321
• 5-amino-1-((4-fluorophenyl)sulfonyl)-1H-pyrazol-3-yl 2-bromobenzoate
• AKOS001768130
• 442679-20-1
• SR-01000543688-1
• HMS3433A15
• SR-01000543688
• [5-amino-1-(4-fluorophenyl)sulfonylpyrazol-3-yl] 2-bromobenzoate
• Z969651320

• Inchi： 1S/C16H11BrFN3O4S/c17-13-4-2-1-3-12(13)16(22)25-15-9-14(19)21(20-15)26(23,24)11-7-5-10(18)6-8-11/h1-9H,19H2
• InChI Key： BFNYWGNDZVLBKY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(=O)OC1C=C(N)N(N=1)S(C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 438.96377g/mol
• Monoisotopic Mass: 438.96377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 113Ų

Additional information on 5-amino-1-(4-fluorobenzenesulfonyl)-1H-pyrazol-3-yl 2-bromobenzoate

Comprehensive Analysis of 5-amino-1-(4-fluorobenzenesulfonyl)-1H-pyrazol-3-yl 2-bromobenzoate (CAS No. 442679-20-1)

5-amino-1-(4-fluorobenzenesulfonyl)-1H-pyrazol-3-yl 2-bromobenzoate (CAS No. 442679-20-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonylated pyrazole derivatives, which are known for their diverse biological activities. The presence of both amino and bromobenzoate functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for fluorinated sulfonamides and heterocyclic compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in CAS No. 442679-20-1 due to its potential as a building block for kinase inhibitors and anti-inflammatory agents. The compound's 4-fluorobenzenesulfonyl moiety is a key feature that enhances its metabolic stability and binding affinity to biological targets, making it a valuable candidate for further studies.

The synthesis of 5-amino-1-(4-fluorobenzenesulfonyl)-1H-pyrazol-3-yl 2-bromobenzoate involves multi-step organic reactions, including sulfonylation and esterification processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure the purity and structural integrity of the compound. These methods are critical for meeting the stringent quality standards required in pharmaceutical development.

One of the most frequently asked questions about CAS No. 442679-20-1 is its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, while remaining stable at room temperature when stored in a dry environment. This property is essential for its handling and storage in laboratory settings.

Another area of interest is the compound's potential role in green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to optimize the production of 5-amino-1-(4-fluorobenzenesulfonyl)-1H-pyrazol-3-yl 2-bromobenzoate with minimal waste and energy consumption. Such advancements align with the growing emphasis on environmentally friendly chemical processes in the industry.

In addition to its pharmaceutical applications, CAS No. 442679-20-1 has shown promise in the development of advanced materials. Its unique electronic properties, attributed to the bromobenzoate and fluorobenzenesulfonyl groups, make it a candidate for use in organic electronics and photovoltaic devices. These applications are particularly relevant in the context of renewable energy and smart material technologies.

Safety and regulatory compliance are also critical considerations for researchers working with 5-amino-1-(4-fluorobenzenesulfonyl)-1H-pyrazol-3-yl 2-bromobenzoate. While the compound is not classified as hazardous under standard regulations, proper handling protocols, including the use of personal protective equipment (PPE), are recommended to ensure safe laboratory practices. Detailed safety data sheets (SDS) are available for reference to address any concerns.

As the scientific community continues to explore the potential of CAS No. 442679-20-1, its role in medicinal chemistry and material science is expected to expand. Future research may focus on optimizing its synthetic routes, elucidating its mechanism of action in biological systems, and discovering new applications in emerging technologies. This compound represents a fascinating intersection of chemistry, biology, and engineering, offering numerous opportunities for innovation.